Cas no 901924-78-5 (2-(3,4-dimethylphenyl)azepane)

2-(3,4-Dimethylphenyl)azepane is a substituted azepane derivative featuring a 3,4-dimethylphenyl moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its structural versatility, serving as a valuable intermediate for the development of pharmacologically active molecules. The azepane ring provides conformational flexibility, while the dimethylphenyl group enhances lipophilicity, potentially improving binding affinity in target interactions. Its well-defined molecular structure allows for precise modifications, making it suitable for exploratory research in drug discovery and material science. The compound is typically handled under controlled conditions due to its reactive nature, ensuring stability and reproducibility in experimental applications.

2-(3,4-dimethylphenyl)azepane structure

Product Name:2-(3,4-dimethylphenyl)azepane

CAS No:901924-78-5

MF:C₁₄H₂₁N

MW:203.32324385643

CID:994620

PubChem ID:4715277

Update Time:2025-06-28

2-(3,4-dimethylphenyl)azepane Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-DIMETHYL-PHENYL)-AZEPANE
- 2-(3,4-DIMETHYLPHENYL)AZEPANE
- AKOS005638637
- BB 0216452
- 1H-Azepine,hexahydro-2-(4-methoxy-3-methylphenyl)-
- 901924-78-5
- DTXSID60405850
- BBL021033
- STK893739
- 2-(3,4-dimethylphenyl)azepane
- MDL： MFCD05190468
- Inchi： 1S/C14H21N/c1-11-7-8-13(10-12(11)2)14-6-4-3-5-9-15-14/h7-8,10,14-15H,3-6,9H2,1-2H3
- InChI Key： KSKVAARLNUFARJ-UHFFFAOYSA-N
- SMILES： N1CCCCCC1C1C=CC(C)=C(C)C=1

Computed Properties

Exact Mass: 203.167399674g/mol
Monoisotopic Mass: 203.167399674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 12Å²

2-(3,4-dimethylphenyl)azepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D591480-10mg	2-(3,4-dimethylphenyl)azepane	901924-78-5	10mg	$ 50.00	2022-06-05
TRC	D591480-50mg	2-(3,4-dimethylphenyl)azepane	901924-78-5	50mg	$ 115.00	2022-06-05
TRC	D591480-100mg	2-(3,4-dimethylphenyl)azepane	901924-78-5	100mg	$ 185.00	2022-06-05

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Additional information on 2-(3,4-dimethylphenyl)azepane

2-(3,4-Dimethylphenyl)Azepane: A Comprehensive Overview

2-(3,4-Dimethylphenyl)azepane, also known by its CAS number 901924-78-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the azepane class of compounds, which are seven-membered ring structures with one nitrogen atom. The presence of the 3,4-dimethylphenyl group introduces unique electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(3,4-dimethylphenyl)azepane in drug discovery. Its structural features make it a promising candidate for modulating G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as cardiovascular diseases, neurological disorders, and cancer. Researchers have explored its ability to act as a ligand for specific GPCRs, demonstrating its potential in therapeutic interventions.

The synthesis of 2-(3,4-dimethylphenyl)azepane involves a multi-step process that includes Friedel-Crafts alkylation and ring-closing reactions. These methods ensure high purity and structural integrity, which are essential for its application in advanced chemical studies. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for large-scale production in pharmaceutical settings.

In terms of physical properties, 2-(3,4-dimethylphenyl)azepane exhibits a melting point of approximately 125°C and a boiling point around 350°C. Its solubility in organic solvents such as dichloromethane and ethanol is favorable for its use in chromatographic separations and spectroscopic analyses. These characteristics make it an ideal candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 2-(3,4-dimethylphenyl)azepane with biological targets at an atomic level. Molecular docking studies have revealed that the compound can bind effectively to certain enzyme active sites, suggesting its role as a potential inhibitor or activator depending on the target pathway.

The environmental impact of 2-(3,4-dimethylphenyl)azepane has also been a subject of interest. Biodegradation studies indicate that the compound undergoes microbial degradation under aerobic conditions, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 2-(3,4-dimethylphenyl)azepane (CAS No. 901924-78-5) stands out as a versatile compound with promising applications in drug development and chemical synthesis. Its unique structure and favorable properties continue to drive research into its potential as a therapeutic agent and a building block for more complex molecules.